Benzyl propionate Benzyl propionate Benzyl propionate, also known as fema 2150, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl propionate is primarily located in the cytoplasm. Benzyl propionate is a sweet, apple, and balsam tasting compound that can be found in muskmelon. This makes benzyl propionate a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 122-63-4
VCID: VC0094898
InChI: InChI=1S/C10H12O2/c1-2-10(11)12-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
SMILES: CCC(=O)OCC1=CC=CC=C1
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol

Benzyl propionate

CAS No.: 122-63-4

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VCID: VC0094898

Molecular Formula: C10H12O2

Molecular Weight: 164.2 g/mol

Benzyl propionate - 122-63-4

CAS No. 122-63-4
Product Name Benzyl propionate
Molecular Formula C10H12O2
Molecular Weight 164.2 g/mol
IUPAC Name benzyl propanoate
Standard InChI InChI=1S/C10H12O2/c1-2-10(11)12-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
Standard InChIKey VHOMAPWVLKRQAZ-UHFFFAOYSA-N
SMILES CCC(=O)OCC1=CC=CC=C1
Canonical SMILES CCC(=O)OCC1=CC=CC=C1
Boiling Point 220.0 °C
Density d15.5 1.04
1.028-1.033
Physical Description Liquid
colourless liquid with a sweet, fruity-floral odou
Description Benzyl propionate, also known as fema 2150, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl propionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl propionate is primarily located in the cytoplasm. Benzyl propionate is a sweet, apple, and balsam tasting compound that can be found in muskmelon. This makes benzyl propionate a potential biomarker for the consumption of this food product.
Solubility insoluble in water; poorly soluble in glycerol, glycols, and mineral oil
miscible at room temperature (in ethanol)
PubChem Compound 31219
Last Modified Nov 11 2021
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